Cas no 1604489-22-6 (4-Amino-N-2-(1H-indol-3-yl)ethylbutanamide Hydrochloride)

• Product Name: 4-Amino-N-2-(1H-indol-3-yl)ethylbutanamide Hydrochloride
• CAS No: 1604489-22-6
• MF: C₁₄H₂₀ClN₃O
• MW: 281.781102180481
• CID: 4607923
• PubChem ID: 75493599
• Update Time: 2025-07-18

4-Amino-N-2-(1H-indol-3-yl)ethylbutanamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-[2-(1H-indol-3-yl)ethyl]butanamide hydrochloride
• 4-Amino-N-2-(1H-indol-3-yl)ethylbutanamide Hydrochloride

• Inchi： 1S/C14H19N3O.ClH/c15-8-3-6-14(18)16-9-7-11-10-17-13-5-2-1-4-12(11)13;/h1-2,4-5,10,17H,3,6-9,15H2,(H,16,18);1H
• InChI Key： IWNSUQYKYCUZII-UHFFFAOYSA-N
• SMILES： C(C1=CNC2=CC=CC=C12)CNC(=O)CCCN.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Amino-N-2-(1H-indol-3-yl)ethylbutanamide Hydrochloride

Introduction to 4-Amino-N-2-(1H-indol-3-yl)ethylbutanamide Hydrochloride (CAS No. 1604489-22-6)

4-Amino-N-2-(1H-indol-3-yl)ethylbutanamide Hydrochloride, identified by the CAS number 1604489-22-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a combination of an indole moiety and an amide functional group, has garnered attention due to its structural features and potential biological activities. The presence of both amino and hydrochloride salt forms suggests its suitability for further chemical modifications and biological evaluations.

The indole ring is a well-documented pharmacophore in medicinal chemistry, known for its role in various bioactive molecules. Compounds containing the indole scaffold have been extensively studied for their interactions with biological targets such as enzymes and receptors. In particular, derivatives of indole have shown promise in the treatment of neurological disorders, cancer, and inflammatory diseases. The specific substitution pattern in 4-amino-N-2-(1H-indol-3-yl)ethylbutanamide Hydrochloride may contribute to unique binding properties that could be exploited for therapeutic applications.

The amide group in the molecule provides another layer of structural complexity, which can influence both the solubility and metabolic stability of the compound. Amides are common motifs in drug molecules, often serving as key pharmacophoric elements that interact with biological targets. The butanamide side chain further extends the molecular framework, potentially modulating the compound's pharmacokinetic profile. The hydrochloride salt form enhances the compound's solubility in aqueous media, making it more amenable to formulation and administration.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. 4-Amino-N-2-(1H-indol-3-yl)ethylbutanamide Hydrochloride represents a promising candidate for further investigation due to its structural features. Computational studies have suggested that this compound may exhibit interactions with targets relevant to neurological disorders, including serotonin receptors and enzymes involved in neurotransmitter metabolism. These findings are supported by experimental data from preclinical studies conducted on structurally related indole derivatives.

In vitro studies have demonstrated that compounds with similar indole-based scaffolds can modulate neurotransmitter release and receptor activity. For instance, certain indole derivatives have been shown to enhance serotonin receptor binding, leading to potential applications in treating depression and anxiety disorders. The butanamide moiety in 4-amino-N-2-(1H-indol-3-yl)ethylbutanamide Hydrochloride may contribute to additional interactions with biological targets, further expanding its therapeutic potential.

The synthesis of 4-amino-N-2-(1H-indol-3-yl)ethylbutanamide Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The indole ring is typically introduced via Friedel-Crafts acylation or condensation reactions, while the amide bond is formed through coupling reactions such as those catalyzed by palladium or copper complexes. The final hydrochloride salt is obtained through acidification, ensuring high purity and stability.

Quality control and analytical characterization are critical steps in the development of pharmaceutical compounds. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structure and purity of 4-amino-N-2-(1H-indol-3-yl)ethylbutanamide Hydrochloride. These analytical methods provide detailed information about the molecular structure, impurities, and chemical stability of the compound.

The pharmacological evaluation of 4-amino-N-2-(1H-indol-3-yl)ethylbutanamide Hydrochloride involves both in vitro and in vivo studies to assess its biological activity and safety profile. In vitro assays are conducted to evaluate interactions with specific enzymes and receptors, while animal models provide insights into broader pharmacological effects. These studies aim to determine the compound's potential therapeutic benefits and identify any adverse effects.

Future research directions may focus on optimizing the structure of 4-amino-N-2-(1H-indol-3-yl)ethylbutanamide Hydrochloride through medicinal chemistry approaches. Structural modifications can enhance potency, selectivity, and pharmacokinetic properties, making it a more effective candidate for clinical development. Additionally, computational modeling techniques may be employed to predict new bioactive analogs based on existing structural data.

The broader significance of this compound lies in its contribution to the growing library of bioactive molecules derived from indole scaffolds. As research continues to uncover new therapeutic applications for indole derivatives, compounds like 4-amino-N-2-(1H-indol-3-yl)ethylbutanamide Hydrochloride will play a crucial role in advancing drug discovery efforts across multiple therapeutic areas.